molecular formula C9H7F3N2OS B8537622 2-Imino-3-methyl-6-trifluoromethoxybenzothiazoline CAS No. 130997-59-0

2-Imino-3-methyl-6-trifluoromethoxybenzothiazoline

Cat. No.: B8537622
CAS No.: 130997-59-0
M. Wt: 248.23 g/mol
InChI Key: INECLHFXZHBSIL-UHFFFAOYSA-N
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Description

2-Imino-3-methyl-6-trifluoromethoxybenzothiazoline is a useful research compound. Its molecular formula is C9H7F3N2OS and its molecular weight is 248.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

130997-59-0

Molecular Formula

C9H7F3N2OS

Molecular Weight

248.23 g/mol

IUPAC Name

3-methyl-6-(trifluoromethoxy)-1,3-benzothiazol-2-imine

InChI

InChI=1S/C9H7F3N2OS/c1-14-6-3-2-5(15-9(10,11)12)4-7(6)16-8(14)13/h2-4,13H,1H3

InChI Key

INECLHFXZHBSIL-UHFFFAOYSA-N

Canonical SMILES

CN1C2=C(C=C(C=C2)OC(F)(F)F)SC1=N

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Amino-6-trifluoromethoxybenzothiazole (7.1 g) and methyl iodide (4.3 g) in absolute ethanol (20 cc) are heated for 18 hours to boiling. The mixture is then cooled to a temperature in the region of 20° C. The precipitate formed is separated by filtration and washed with absolute ethanol (2×20 cc). The solid is taken up in distilled water (100 cc) heated to 60° C., and the solution obtained is treated with sodium hydrogen carbonate (2.6 g). The precipitate is separated by filtration and recrystallized in a boiling mixture (50 cc) of absolute ethanol and distilled water (50:50 by volume). 2-Imino-3-methyl-6-trifluoromethoxybenzothiazoline (2.1 g), m.p. 60°-62° C., is obtained.
Quantity
7.1 g
Type
reactant
Reaction Step One
Quantity
4.3 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
2.6 g
Type
reactant
Reaction Step Two

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